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Compound Name:
N-(3-Methoxy-4-

nitrophenyl)acetamide

Cat. No.: B1338348 Get Quote

An In-depth Technical Guide on N-(3-Methoxy-4-nitrophenyl)acetamide and Its Isomers

This technical guide provides a comprehensive overview of the chemical and physical

properties, molecular structure, and synthesis of N-(3-Methoxy-4-nitrophenyl)acetamide and

its closely related, more extensively studied isomer, N-(4-Methoxy-3-nitrophenyl)acetamide.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Introduction
N-(3-Methoxy-4-nitrophenyl)acetamide and its isomers are aromatic compounds belonging

to the class of acetamides. These compounds are of interest in medicinal chemistry and

materials science due to their structural motifs, which are present in various biologically active

molecules. This guide will focus on the user-specified compound and provide comparative data

on a key isomer to offer a broader understanding of this chemical class.

Compound Identification and Physicochemical
Properties
There can be ambiguity in the nomenclature of substituted phenylacetamides. The position of

the substituents on the phenyl ring is crucial for the compound's identity and properties. This
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guide addresses N-(3-Methoxy-4-nitrophenyl)acetamide and the more commonly

documented isomer, N-(4-Methoxy-3-nitrophenyl)acetamide.

Property
N-(3-Methoxy-4-
nitrophenyl)acetamide

N-(4-Methoxy-3-
nitrophenyl)acetamide

CAS Number
Not explicitly found; precursor

has CAS
50651-39-3[1]

Molecular Formula C₉H₁₀N₂O₄ C₉H₁₀N₂O₄[1]

Molecular Weight 210.19 g/mol 210.1867 g/mol [1]

IUPAC Name
N-(3-Methoxy-4-

nitrophenyl)acetamide

N-(4-Methoxy-3-

nitrophenyl)acetamide

Synonyms 3'-Methoxy-4'-nitroacetanilide 4'-Methoxy-3'-nitroacetanilide

Molecular Structure
The molecular structure of these isomers is characterized by a central phenyl ring substituted

with an acetamide group, a methoxy group, and a nitro group. The relative positions of the

methoxy and nitro groups define the specific isomer.

Caption: Molecular Structure of N-(3-Methoxy-4-nitrophenyl)acetamide.

Caption: Molecular Structure of N-(4-Methoxy-3-nitrophenyl)acetamide.

In the case of N-(4-Methoxy-3-nitrophenyl)acetamide, crystallographic studies have shown that

the methoxy and acetamide groups are nearly coplanar with the phenyl ring.[2][3] The nitro

group, however, is twisted out of this plane by approximately 30 degrees and can be

disordered over two orientations.[2][3][4]

Experimental Protocols: Synthesis
Detailed synthesis protocols are available in the literature for isomers of N-(3-Methoxy-4-
nitrophenyl)acetamide. The general method involves the acetylation of the corresponding

substituted nitroaniline.
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Synthesis of N-(4-Methoxy-3-nitrophenyl)acetamide
A documented method for the synthesis of N-(4-Methoxy-3-nitrophenyl)acetamide involves the

acetylation of 4-methoxy-3-nitroaniline.[2]

Materials:

4-methoxy-3-nitroaniline (20 mmol, 3.36 g)

Glacial acetic acid (30 ml)

Acetic anhydride (24 mmol, 2.46 g, 20% molar excess)

Procedure:

A solution of 4-methoxy-3-nitroaniline in glacial acetic acid is prepared in a suitable reaction

vessel.

Acetic anhydride is added to the solution.

The reaction mixture is refluxed for 2 hours with continuous stirring.

After the reaction is complete, the mixture is dried under vacuum.

The resulting residue is purified by recrystallization twice from deionized water to yield single

crystals of N-(4-Methoxy-3-nitrophenyl)acetamide.[2]

4-methoxy-3-nitroaniline
(in Glacial Acetic Acid)

Reflux for 2h

Acetic Anhydride

Dry under Vacuum Recrystallize from
Deionized Water N-(4-Methoxy-3-nitrophenyl)acetamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-(4-Methoxy-3-nitrophenyl)acetamide.
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Synthesis of N-(4-Methoxy-2-nitrophenyl)acetamide
A similar acetylation procedure is used for the synthesis of N-(4-Methoxy-2-

nitrophenyl)acetamide.[5][6][7]

Materials:

4-methoxy-2-nitroaniline (20 mmol, 3.36 g)

Glacial acetic acid (30 ml)

Acetic anhydride (24 mmol, 2.46 g)

Procedure:

4-methoxy-2-nitroaniline is dissolved in glacial acetic acid.

Acetic anhydride is added to the solution.

The reaction mixture is stirred continuously for 18 hours at room temperature.

Following the reaction, the mixture is dried under vacuum.

The N-(4-methoxy-2-nitrophenyl)acetamide in the residue is purified by recrystallization twice

from an aqueous solution.[5][6][7]

Biological Activity and Signaling Pathways
There is limited specific information in the public domain regarding the biological activity and

involvement in signaling pathways for N-(3-Methoxy-4-nitrophenyl)acetamide. However, the

broader class of 4-alkoxyacetanilides, to which these compounds are related, has a history of

use as analgesics and antipyretics.[2][6] The biological effects of these precursor drugs are

often attributed to their metabolites. For instance, 4-alkoxyacetanilides can undergo oxidative

O-dealkylation in vivo to form N-(4-hydroxyphenyl)acetamide (acetaminophen), a clinically

significant analgesic.[2]

It has been suggested that nitrated metabolites of such compounds may arise in vivo during

conditions of oxidative stress, potentially modulating their pharmacological or toxicological
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profiles.[8] While no specific signaling pathways have been elucidated for N-(3-Methoxy-4-
nitrophenyl)acetamide, research on related acetamide derivatives has explored their potential

as antitubercular agents.[9]

Conclusion
This technical guide has summarized the available information on N-(3-Methoxy-4-
nitrophenyl)acetamide and its isomer, N-(4-Methoxy-3-nitrophenyl)acetamide. While data on

the user-specified compound is scarce, the detailed information provided for its well-

documented isomer offers valuable insights into the synthesis, structure, and potential context

of this class of compounds. Further research is required to fully characterize the

physicochemical properties and biological activities of N-(3-Methoxy-4-
nitrophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1338348#n-3-methoxy-4-nitrophenyl-acetamide-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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